Cas no 2229321-34-8 (tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate)

Tert-butyl N-{4-[1-(aminomethyl)-3,3-difluorocyclobutyl]-2-methylphenyl}carbamate is a specialized carbamate-protected amine compound featuring a difluorocyclobutyl scaffold. Its structural complexity, including the difluorinated cyclobutane ring and tert-butyl carbamate protecting group, makes it valuable in medicinal chemistry and pharmaceutical research. The difluorocyclobutyl moiety enhances metabolic stability and bioavailability, while the carbamate group provides selective deprotection for further functionalization. This intermediate is particularly useful in the synthesis of bioactive molecules, offering precise control over reactivity in multi-step synthetic routes. Its well-defined stereochemistry and high purity make it suitable for applications in drug discovery and development, particularly in the design of protease inhibitors and other targeted therapeutics.
tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate structure
2229321-34-8 structure
Product Name:tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate
CAS No:2229321-34-8
MF:C17H24F2N2O2
MW:326.381471633911
CID:5922371
PubChem ID:165620385
Update Time:2025-10-28

tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate
    • 2229321-34-8
    • EN300-1885152
    • tert-butyl N-{4-[1-(aminomethyl)-3,3-difluorocyclobutyl]-2-methylphenyl}carbamate
    • Inchi: 1S/C17H24F2N2O2/c1-11-7-12(16(10-20)8-17(18,19)9-16)5-6-13(11)21-14(22)23-15(2,3)4/h5-7H,8-10,20H2,1-4H3,(H,21,22)
    • InChI Key: MQVMOQOGNIHYHD-UHFFFAOYSA-N
    • SMILES: FC1(CC(C2C=CC(=C(C)C=2)NC(=O)OC(C)(C)C)(CN)C1)F

Computed Properties

  • Exact Mass: 326.18058434g/mol
  • Monoisotopic Mass: 326.18058434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 64.4Ų

tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate Pricemore >>

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Additional information on tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2229321-34-8 and Product Name: Tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate

The compound with the CAS number 2229321-34-8 and the product name tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including aminomethyl and difluorocyclobutyl moieties, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in the discovery of novel therapeutic agents. The tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate molecule, with its intricate architecture, is a prime example of how sophisticated molecular design can lead to the development of compounds with tailored biological activities. The incorporation of fluorine atoms, a common strategy in modern drug design, is particularly noteworthy as fluorine substitution can significantly influence metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The 4-1-(aminomethyl)-3,3-difluorocyclobutyl moiety is particularly interesting due to its ability to interact with biological targets in novel ways. Studies have shown that cyclobutyl derivatives can exhibit unique binding properties when incorporated into drug molecules, potentially leading to improved efficacy and reduced side effects. The combination of these features makes this compound a valuable asset in the pharmaceutical industry.

The tert-butyl carbamate group is another key feature that contributes to the compound's versatility. Carbamate functionalities are widely used in medicinal chemistry due to their ability to act as bioisosteres for other functional groups, such as esters or amides. This property allows for fine-tuning of physicochemical properties like solubility and metabolic stability, which are critical factors in drug development. Additionally, the tert-butyl group provides steric hindrance, which can be exploited to enhance binding interactions with biological targets.

Current research trends in pharmaceutical chemistry emphasize the importance of computational methods in designing novel compounds. The tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate molecule has been subjected to various computational studies to predict its biological activity and optimize its structure for better pharmacological properties. These studies have revealed promising results, suggesting that this compound may have applications in treating a range of diseases, including neurological disorders and inflammatory conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to streamline the process. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Another area of interest is the potential use of this compound as an intermediate in the synthesis of more complex drugs. The structural features present in tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate make it an attractive candidate for further derivatization. Researchers are exploring various modifications to enhance its biological activity and expand its therapeutic applications. For instance, replacing the tert-butyl carbamate group with other functional groups could lead to new compounds with distinct pharmacological profiles.

The role of fluorine atoms in modulating drug properties cannot be overstated. In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and improved binding affinity. The 3,3-difluorocyclobutyl moiety in this compound exemplifies how fluorine substitution can be leveraged to create more effective drugs. Studies have demonstrated that fluorinated cycloalkanes can exhibit unique interactions with biological targets, leading to improved therapeutic outcomes.

In conclusion, the compound with CAS number 2229321-34-8 and product name tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-methylphenyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and multifunctional groups make it a promising candidate for drug development. With ongoing research focusing on computational methods and green chemistry principles, this compound is poised to play a crucial role in the discovery and synthesis of novel therapeutic agents.

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